neobiliverdin IX delta dimethyl ester
neobiliverdin IX delta dimethyl ester
Brand Name:
Vulcanchem
CAS No.:
117032-45-8
VCID:
VC0055845
InChI:
InChI=1S/C35H38N4O6/c1-8-22-20(4)34(42)37-27(22)15-26-18(2)24-13-14-39-30(16-28(24)36-26)19(3)25(10-12-33(41)45-7)31(39)17-29-23(9-11-32(40)44-6)21(5)35(43)38-29/h8,15-17,36H,1,9-14H2,2-7H3,(H,37,42)/b27-15-,31-17+
SMILES:
CC1=C(NC2=C1CCN3C(=C2)C(=C(C3=CC4=NC(=O)C(=C4CCC(=O)OC)C)CCC(=O)OC)C)C=C5C(=C(C(=O)N5)C)C=C
Molecular Formula:
C35H38N4O6
Molecular Weight:
610.7 g/mol
neobiliverdin IX delta dimethyl ester
CAS No.: 117032-45-8
Main Products
VCID: VC0055845
Molecular Formula: C35H38N4O6
Molecular Weight: 610.7 g/mol
CAS No. | 117032-45-8 |
---|---|
Product Name | neobiliverdin IX delta dimethyl ester |
Molecular Formula | C35H38N4O6 |
Molecular Weight | 610.7 g/mol |
IUPAC Name | methyl 3-[(11E)-5-[(Z)-(3-ethenyl-4-methyl-5-oxopyrrol-2-ylidene)methyl]-11-[[3-(3-methoxy-3-oxopropyl)-4-methyl-5-oxopyrrol-2-yl]methylidene]-6,13-dimethyl-4,10-diazatricyclo[8.3.0.03,7]trideca-1,3(7),5,12-tetraen-12-yl]propanoate |
Standard InChI | InChI=1S/C35H38N4O6/c1-8-22-20(4)34(42)37-27(22)15-26-18(2)24-13-14-39-30(16-28(24)36-26)19(3)25(10-12-33(41)45-7)31(39)17-29-23(9-11-32(40)44-6)21(5)35(43)38-29/h8,15-17,36H,1,9-14H2,2-7H3,(H,37,42)/b27-15-,31-17+ |
Standard InChIKey | CNVMXBANPYIJHF-ZISNHAQESA-N |
Isomeric SMILES | CC1=C(NC2=C1CCN\3C(=C2)C(=C(/C3=C\C4=NC(=O)C(=C4CCC(=O)OC)C)CCC(=O)OC)C)/C=C\5/C(=C(C(=O)N5)C)C=C |
SMILES | CC1=C(NC2=C1CCN3C(=C2)C(=C(C3=CC4=NC(=O)C(=C4CCC(=O)OC)C)CCC(=O)OC)C)C=C5C(=C(C(=O)N5)C)C=C |
Canonical SMILES | CC1=C(NC2=C1CCN3C(=C2)C(=C(C3=CC4=NC(=O)C(=C4CCC(=O)OC)C)CCC(=O)OC)C)C=C5C(=C(C(=O)N5)C)C=C |
Synonyms | neobiliverdin IX delta dimethyl ester neobiliverdine IXdelta dimethyl ester NIXDDE |
PubChem Compound | 6450054 |
Last Modified | Nov 11 2021 |
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